![molecular formula C16H22N6O2 B2539070 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 189689-52-9](/img/structure/B2539070.png)
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H22N6O2 and its molecular weight is 330.392. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biocompatibility Evaluation in Medical Device Packaging Materials
Overview: The compound F2475-0028 (also known as STK934452) has relevance in the evaluation of biocompatibility for medical device packaging materials. Specifically, it pertains to materials that may come into direct or indirect contact with patients.
Standard Reference:- ASTM F2475-20 : This standard guide provides information on appropriate testing for biocompatibility of medical device packaging materials. It focuses on materials that have the potential to contact patients directly or indirectly. Note that it does not apply to secondary or tertiary packaging materials .
Optical Tweezers and Molecular Energy Transfer
Overview: Researchers have explored a novel application of optical tweezers using F2475-0028. By controlling the intensity of a laser beam, they manipulated Forster resonance energy transfer (FRET) between fluorescent molecules.
Key Findings:- Implications :
Catalytic DNA Molecules for Fluorescence Detection
Overview: F2475-0028 derivatives have been investigated for their potential in fluorescence-based detection. Specifically, catalytic DNA molecules (deoxyribozymes) can reveal the presence of target molecules through fluorescence or color changes.
Applications:Antibodies for Anti-Doping Control
Overview: Researchers have explored the use of F2475-0028 (asialo erythropoietin) in anti-doping control for recombinant erythropoietin (rHuEPO).
Key Points:- Antibodies : Developing specific antibodies recognizing asialo-erythropoietin for confirmation tests .
Large Language Models in Scientific Discovery
Overview: Large language models (LLMs) have revolutionized scientific text analysis. While not specific to F2475-0028, LLMs enhance research across various fields, including molecules and proteins.
Applications:properties
IUPAC Name |
8-(3,5-dimethylpyrazol-1-yl)-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O2/c1-9(2)8-21-12-13(19(5)16(24)20(6)14(12)23)17-15(21)22-11(4)7-10(3)18-22/h7,9H,8H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQPFQBJTOMRGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC3=C(N2CC(C)C)C(=O)N(C(=O)N3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-dimethyl-7-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione |
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